
Essential Safety and Logistical Information for
Handling Dibutyl Tellurium

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Tellurium, dibutyl-

Cat. No.: B1595815 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

organotellurium compounds like dibutyl tellurium is paramount. This document provides

immediate, essential safety protocols, operational guidance, and disposal plans to ensure

laboratory safety and build confidence in chemical handling procedures.
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Property Value Reference

Chemical Name Dibutyl tellurium [1]

Synonyms
Di-n-butyltellurium, 1-

(butyltellanyl)butane
[1][2]

CAS Number 38788-38-4 [1]

Molecular Formula C8H18Te [1]

Molecular Weight 241.83 g/mol [1][2]

Appearance Yellow liquid [3][4]

Boiling Point

109-112 °C at 12 mmHg; 50

°C at 1 torr (for Di-tert-butyl

Telluride)

[2][3]

Solubility

Insoluble in water and ethanol;

soluble in ether, petroleum

ether, and THF.

[2]

Hazard Identification and GHS Classification
Dibutyl tellurium is a hazardous substance. The following GHS classifications have been

identified for a closely related isomer, di-tert-butyl telluride, and should be considered relevant

for dibutyl tellurium.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquids GHS02: Flame Danger

H225: Highly

flammable liquid and

vapor.[3]

Acute Toxicity, Oral
GHS06: Skull and

crossbones
Danger

H300: Fatal if

swallowed.[3]

Skin

Corrosion/Irritation

GHS07: Exclamation

mark
Warning

H315: Causes skin

irritation.[3]

Serious Eye

Damage/Eye Irritation

GHS07: Exclamation

mark
Warning

H319: Causes serious

eye irritation.[3]

Note: General hazards for tellurium compounds also include potential for reproductive toxicity

and skin sensitization.

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling dibutyl tellurium.
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Protection Type Specification

Hand Protection

Double-gloving is recommended. Use a

chemical-resistant outer glove (e.g., nitrile) over

an inner glove.

Eye Protection
Chemical safety goggles and a face shield are

required.

Skin and Body Protection

A flame-resistant lab coat and chemical-

resistant apron should be worn. Full-length

pants and closed-toe shoes are mandatory.

Respiratory Protection

Work must be conducted in a certified chemical

fume hood. If there is a risk of exposure

exceeding limits, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors

and particulates should be used.

Handling and Storage
Engineering Controls: All work with dibutyl tellurium must be performed in a well-ventilated

laboratory, inside a certified chemical fume hood.[2]

Safe Handling Practices:

Avoid all contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Handle under an inert atmosphere (e.g., nitrogen or argon).[2]

Use only non-sparking tools.

Ground all equipment to prevent static discharge.

Storage:

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.
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Store away from heat, sparks, open flames, and incompatible materials such as strong

oxidizing agents.

Keep under an inert atmosphere.[2]

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

immediate medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[5][6]

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

Seek immediate medical attention.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][6]

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert, non-combustible

material (e.g., vermiculite, sand). Collect the

absorbed material into a sealed container for

disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Fire

Use a dry chemical, carbon dioxide, or foam

extinguisher. Do not use water, as it may be

ineffective. Firefighters should wear self-

contained breathing apparatus and full

protective gear.

Disposal Plan
Waste Generation: All materials contaminated with dibutyl tellurium, including empty

containers, disposable labware, and cleaning materials, must be considered hazardous
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waste.

Waste Collection: Collect all hazardous waste in clearly labeled, sealed containers.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety department for specific guidance

on the disposal of tellurium-containing compounds.[5]

Experimental Protocols
Detailed experimental protocols should be developed and reviewed by the principal investigator

and safety officer before any work with dibutyl tellurium begins. These protocols should include

a step-by-step description of the procedure, a list of all chemicals and equipment to be used, a

detailed risk assessment, and specific emergency procedures for the planned experiment.

Visual Workflow for Safe Handling of Dibutyl
Tellurium
Caption: Workflow for the safe handling of dibutyl tellurium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Dibutyl Tellurium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595815#personal-protective-equipment-for-
handling-tellurium-dibutyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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